
Tyk2-IN-18-d3: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tyk2-IN-18-d3

Cat. No.: B15135824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and biological activity of Tyk2-IN-18-d3, a deuterated inhibitor of Tyrosine Kinase 2

(Tyk2). This document is intended to serve as a valuable resource for researchers in the fields

of immunology, inflammation, and drug discovery.

Introduction
Tyrosine Kinase 2 (Tyk2) is a member of the Janus kinase (JAK) family of non-receptor tyrosine

kinases.[1] It plays a crucial role in the signaling pathways of several key cytokines, including

interleukin-12 (IL-12), IL-23, and Type I interferons (IFNs).[2][3] These cytokines are central to

the pathogenesis of numerous autoimmune and inflammatory diseases such as psoriasis,

inflammatory bowel disease, and systemic lupus erythematosus.[2] Consequently, Tyk2 has

emerged as a promising therapeutic target for the development of novel treatments for these

conditions.[2]

Tyk2-IN-18-d3 is a deuterated analog of a potent and selective Tyk2 inhibitor. The

incorporation of deuterium at the N-methyl group of the pyridazine-3-carboxamide skeleton is a

strategic modification aimed at improving metabolic stability and pharmacokinetic properties.

This guide details the available technical information on Tyk2-IN-18-d3 and its non-deuterated

counterparts, focusing on its chemical characteristics, mechanism of action, and methods for its

evaluation.
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Chemical Structure and Properties
While the exact structure of "Tyk2-IN-18-d3" is not publicly available under this specific name,

it belongs to a series of novel N-(methyl-d3)pyridazine-3-carboxamide derivatives. A closely

related and well-characterized compound from this series, designated as compound 30 in the

scientific literature, is presented here as a representative molecule.

Table 1: Physicochemical Properties of a Representative Tyk2-IN-18-d3 Analog (Compound

30)

Property Value Reference

Molecular Formula C₂₃H₂₃D₃N₈O₂

Molecular Weight 449.5 g/mol

Appearance Not specified

Solubility Not specified

Purity Not specified

Note: The molecular formula and weight are based on the structure of a closely related

compound and may vary slightly for the specific Tyk2-IN-18-d3 molecule.
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Representative Structure of Tyk2-IN-18-d3 Class
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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